Cas no 505-32-8 (Isophytol)

Isophytol Properties

Names and Identifiers

• Isophytol
• 3,7,11,15-Tetramethyl-1-hexadecen-3-ol
• 3,7,11,15-tetramethylhexadec-1-en-3-ol
• 1-Hexadecen-3-ol,3,7,11,15-tetramethyl
• 2,6,10-Trimethyl-14-vinylpentadecan-14-ol
• 3,7,11,15-tetramethylhexadeca-1-en-3-ol
• EINECS 208-008-8
• Isonaline 70
• MLS002415735
• SMR001370903
• 60046-87-9
• 80736-12-5
• +Expand

• MDL： MFCD00048380
• InChIKey： KEVYVLWNCKMXJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H40O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,17-19,21H,1,8-16H2,2-6H3
• SMILES： CC(CCCC(CCCC(CCCC(C=C)(C)O)C)C)C
• BRN： 1783243

Computed Properties

• Exact Mass: 296.30800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 13
• Monoisotopic Mass: 296.307916
• Heavy Atom Count: 21
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 6.36250
• PSA: 20.23000
• Merck: 5198
• Refractive Index: n20/D 1.457(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 309 °C(lit.)
• Melting Point: 43.4°C (estimate)
• Flash Point: Fahrenheit: 343.4 ° f < br / > Celsius: 173 ° C < br / >
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ethanol, ether and benzene.
• Density: 0.841 g/mL at 25 °C(lit.)

Isophytol Security Information

• Symbol: GHS07 GHS09
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S24/25-S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3082 9 / PGIII
• Hazard Statement： H315,H400
• Warning Statement： P273
• Prompt：warning
• Storage Condition：Keep it tightly closed.
• PackingGroup：III
• Risk Phrases： 38-50/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9
• FLUKA BRAND F CODES：10

Isophytol Customs Data

• HS CODE：2905229000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%